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Compound of Interest

Compound Name: SJFa

Cat. No.: B610857

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This guide provides essential, step-by-step procedures for the safe
disposal of SJFa, a potent and selective p38a PROTAC® degrader. Adherence to these
guidelines, in conjunction with institutional and local regulations, is critical for maintaining a
safe research environment.

Key Characteristics of SJFa

Understanding the fundamental properties of SJFa is the first step toward its safe handling and
disposal. Below is a summary of its key technical data.

Property Value Source
Molecular Weight 1120.28 g/mol [1]
Formula Cs9He7F2N7011S [1]
Purity >98% (HPLC) [1]
Solubility Soluble to 100 mM in DMSO [1]
Storage Store at -20°C [1]
CAS Number 2254609-27-1 [1]

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b610857?utm_src=pdf-interest
https://www.benchchem.com/product/b610857?utm_src=pdf-body
https://www.benchchem.com/product/b610857?utm_src=pdf-body
https://www.benchchem.com/product/b610857?utm_src=pdf-body
https://www.bio-techne.com/p/small-molecules-peptides/sjfa_7268
https://www.bio-techne.com/p/small-molecules-peptides/sjfa_7268
https://www.bio-techne.com/p/small-molecules-peptides/sjfa_7268
https://www.bio-techne.com/p/small-molecules-peptides/sjfa_7268
https://www.bio-techne.com/p/small-molecules-peptides/sjfa_7268
https://www.bio-techne.com/p/small-molecules-peptides/sjfa_7268
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610857?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Immediate Safety and Handling Protocols

Before beginning any disposal procedure, it is crucial to be equipped with the appropriate
personal protective equipment (PPE) and to be aware of the immediate actions to take in case
of accidental exposure.

Personal Protective Equipment (PPE):
o Eye Protection: Wear chemical safety goggles or a face shield.
e Hand Protection: Use chemically resistant gloves (e.g., nitrile).

o Body Protection: A lab coat is mandatory. For larger spills, additional protective clothing may
be necessary.

» Respiratory Protection: If handling the powder outside of a certified chemical fume hood, a
respirator may be required.

In Case of Accidental Release:
o Evacuate: Clear the immediate area of all personnel.

Ventilate: Ensure the area is well-ventilated.

Contain: For spills, use an absorbent, inert material (e.g., vermiculite, sand) to contain the
substance.

Clean-Up: Carefully collect the absorbed material into a sealed, labeled container for
hazardous waste.

Decontaminate: Clean the spill area thoroughly.

Step-by-Step Disposal Procedures for SJFa

The proper disposal of SJIFa depends on its form (solid or solution) and the quantity to be
discarded. Always consult your institution's Environmental Health and Safety (EHS) department
for specific guidelines.
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Disposal of Solid SJFa

o Waste Collection:

o Place solid SJFa waste into a clearly labeled, sealed container. The label should include
the chemical name ("SJFa"), the quantity, and the date.

» Waste Segregation:

o Store the container in a designated hazardous waste accumulation area, segregated from
incompatible materials.

e EHS Notification:

o Contact your institution's EHS department to arrange for the collection and disposal of the
chemical waste.

Disposal of SJFa in Solution (e.g., in DMSO)

e \Waste Collection:

o Collect all liquid waste containing SJFa in a dedicated, leak-proof, and clearly labeled
hazardous waste container. The label should specify all components of the solution (e.g.,
"SJFa in DMSQO") and their approximate concentrations.

¢ Avoid Drain Disposal:

o Do not dispose of SJFa solutions down the drain. Organic solvents like DMSO and potent
bioactive molecules like SJFa can harm aquatic life and interfere with wastewater
treatment processes.

o Storage and Segregation:

o Store the liquid waste container in a designated hazardous waste area, away from drains
and incompatible chemicals.

e EHS Pick-up:
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o Arrange for the disposal of the liquid hazardous waste through your institution's EHS
department.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of SJIFa
waste.

SJFa Disposal Decision Workflow

Start: SJFa Waste Generated
Identify Waste Form

Solid SJFa Waste SJFa Solution (e.g., in DMSO)
Collect in Labeled, Sealed Container for Solids Collect in Labeled, Leak-Proof Container for Liquids

Segregate in Designated Hazardous Waste Area

Contact Environmental Health & Safety (EHS) for Disposal

Click to download full resolution via product page

Caption: Workflow for the safe disposal of SIFa.
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This guide is intended to provide a framework for the safe disposal of SJFa. It is not a
substitute for the specific protocols and regulations of your institution. Always prioritize safety
and consult with your EHS department to ensure full compliance and protection of yourself,
your colleagues, and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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